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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[2-(2-Chloroethoxy)ethoxy]ethanol, also known by its synonym Triethylene glycol

monochlorohydrin, is a colorless to pale yellow liquid organic compound. It serves as a crucial

intermediate and building block in various chemical syntheses, particularly within the

pharmaceutical industry.[1][2] Its utility is primarily derived from its bifunctional nature,

possessing both a reactive chloro group and a terminal hydroxyl group, which allows for its

incorporation into a diverse range of molecular scaffolds.[1] This guide provides an in-depth

overview of its chemical and physical properties, detailed experimental protocols for its

characterization, and a summary of its synthesis.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol is presented in the table below. This data is essential for its

handling, application in synthetic procedures, and for quality control purposes.
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Property Value Reference

Molecular Formula C6H13ClO3 [3][4]

Molecular Weight 168.62 g/mol [3][4]

CAS Number 5197-62-6 [3][4]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 117-120 °C at 5 mmHg [3]

Density 1.16 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.458 [3]

Solubility Soluble in chloroform. [4]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[1]

Synthesis
The primary synthetic route to 2-[2-(2-Chloroethoxy)ethoxy]ethanol involves the reaction of

2-(2-chloroethoxy)ethanol with ethylene oxide.[5] A detailed experimental protocol is described

below.

Experimental Protocol: Synthesis of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol
This protocol is based on the ethoxylation of 2-(2-chloroethoxy)ethanol.

Materials:

2-(2-Chloroethoxy)ethanol

Ethylene oxide

Boron trifluoride diethyl etherate (BF₃·Et₂O) as a catalyst

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.usbio.net/biochemicals/006247/2-%5B2-/data-sheet
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.usbio.net/biochemicals/006247/2-%5B2-/data-sheet
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.usbio.net/biochemicals/006247/2-%5B2-/data-sheet
https://www.guidechem.com/question/how-to-prepare-2-2-2-chloroeth-id123954.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.usbio.net/biochemicals/006247/2-%5B2-/data-sheet
https://www.benchchem.com/product/b196239
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-2-2-chloroethoxy-ethoxy-ethanol.htm
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.benchchem.com/product/b139825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Three-necked flask equipped with a stirrer, thermometer, and gas inlet

Heating mantle

Vacuum distillation apparatus

Procedure:

To a three-necked flask, add 2-(2-chloroethoxy)ethanol and a catalytic amount of boron

trifluoride diethyl etherate.

Heat the mixture to 45-55 °C while stirring.

Slowly bubble ethylene oxide gas into the reaction mixture. The rate of addition should be

controlled to maintain the reaction temperature within the specified range.

After the addition of ethylene oxide is complete, continue stirring for an additional 2.5 hours

at 45-55 °C to ensure the reaction goes to completion.[6]

After the reaction, purify the crude product by vacuum distillation.[2]

2-(2-Chloroethoxy)ethanol +
Ethylene Oxide +

BF3·Et2O (catalyst)

Reaction at 45-55°C
(2.5 hours)

1. Mix and Heat Vacuum Distillation2. Crude Product 2-[2-(2-Chloroethoxy)ethoxy]ethanol3. Purified Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2-[2-(2-Chloroethoxy)ethoxy]ethanol.

Experimental Characterization
Accurate determination of the physical properties of 2-[2-(2-Chloroethoxy)ethoxy]ethanol is
critical for its use in research and development. The following sections provide detailed

protocols for measuring its boiling point, density, and refractive index.

Boiling Point Determination
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The boiling point is a fundamental physical property that indicates the temperature at which a

liquid turns into a vapor at a given pressure.

Experimental Protocol: Micro Boiling Point Determination

This method is suitable for small sample volumes.

Apparatus:

Thiele tube or a small beaker for heating bath (e.g., mineral oil)

Thermometer

Capillary tube (sealed at one end)

Small test tube (fusion tube)

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Place a small amount of 2-[2-(2-Chloroethoxy)ethoxy]ethanol into the small test tube.

Invert the sealed capillary tube and place it inside the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer.

Immerse the assembly in the Thiele tube or heating bath.

Gently heat the apparatus.[7]

Observe a steady stream of bubbles emerging from the capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is the boiling point.[7]

[8]
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Apparatus Setup

Measurement

Place sample in test tube

Insert inverted sealed capillary tube

Attach tube to thermometer

Immerse in heating bath

Heat gently

Observe steady stream of bubbles

Turn off heat and cool

Record temperature when liquid enters capillary

result

Boiling Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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